7-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole

• IUPAC Name: 1H-indol-7-yl-[2-(trifluoromethyl)morpholin-4-yl]methanone
• InChI: InChI=1S/C14H13F3N2O2/c15-14(16,17)11-8-19(6-7-21-11)13(20)10-3-1-2-9-4-5-18-12(9)10/h1-5,11,18H,6-8H2
• InChI Key: BCUNQMWGVLJJNW-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)C2=CC=CC3=C2NC=C3)C(F)(F)F
• Molecular Formula: C14H13F3N2O2
• Molecular Weight: 298.26 g/mol

Description

The compound “7-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-indole” is a type of indole derivative. Indole compounds are widely found in nature and most of them are bioactive and diffusely used in medicine, as food additives and in other fields. The trifluoromethyl group is often applied to materials, pesticides and pharmaceuticals, which can enhance the polarity, stability and lipophilicity.

Synthesis Analysis

An efficient method of synthesizing 2-trifluoromethylindoles from indoles with easy-to-handle, cheap and low-toxic CF 3 SO 2 Na under metal-free conditions is described, which selectively introduces trifluoromethyl to indoles on the C2 position. The desired product can be obtained in 0.7 g yield.

Chemical Reactions Analysis

The trifluoromethylation of indoles has been studied extensively. For example, Rey-Rodriguez et al. demonstrated the iron (II) catalyzed trifluoromethylation of indole under mild reaction conditions. Furthermore, Choi et al. described the platinum (II) complexes catalyzed trifluoromethylation of indole on the C2 position in the presence of CF 3 I and visible light.

Future Directions

Given the importance of indoles and trifluoromethyl groups, combining the two into a single entity would be very interesting. It is of profound significance to study new and potentially physiologically active indoles containing trifluoromethyl from the perspective of synthetic methodology and application prospects.